Cas no 677297-51-7 (TG100-115)

TG100-115 structure
TG100-115 structure
Product Name:TG100-115
CAS No:677297-51-7
MF:C18H14N6O2
MW:346.342762470245
MDL:MFCD16038873
CID:68603
PubChem ID:10427712
Update Time:2025-04-18

TG100-115 Chemical and Physical Properties

Names and Identifiers

    • 3,3'-(2,4-Diamino-6,7-pteridinediyl)bisphenol
    • TG100-115
    • 3-[2,4-diamino-7-(3-hydroxyphenyl)pteridin-6-yl]phenol
    • TG-100115
    • 3,3'-(2,4-diaminopteridine-6,7-diyl)diphenol
    • 3-[2,4-diamino-6-(3-hydroxyphenyl)pteridin-7-yl]phenol
    • 6,7-bis-(3-hydroxyphenyl)-pteridine-2,4-diamine
    • TG100115
    • TG-100-115
    • TG 100115
    • 6,7-Bis(3-hydroxyphenyl)pteridine-2,4-diamine
    • 7ACH1U1E2M
    • 3-(2,4-diamino-6-(3-hydroxyphenyl)pteridin-7-yl)phenol
    • MLS006010976
    • JMC504279 Compound 6
    • Phenol, 3,3'-(2,4-diamino-6,7-pteridi
    • BCP02358
    • B6J
    • CHEMBL230011
    • DB05552
    • GTPL5715
    • 3,3'-(2,4-Diamino-6,7-pteridinediyl)bisphenol;TG 100115
    • HY-10111
    • Q27088972
    • NSC800947
    • A25528
    • SW219297-1
    • AS-16249
    • BRD-K64785675-001-01-6
    • UNII-7ACH1U1E2M
    • EX-A2168
    • BDBM25084
    • SCHEMBL360279
    • SMR004702779
    • C18H14N6O2
    • CHEBI:94691
    • 677297-51-7
    • DTXSID20218009
    • s1352
    • CS-0186
    • HMS3654H17
    • AKOS026750594
    • NSC-800947
    • CCG-267988
    • Phenol, 3,3'-(2,4-diamino-6,7-pteridinediyl)bis-
    • 6,7-bis(3-hydroxyphenyl)-pteridine-2,4-diamine
    • NS00070347
    • FT-0730970
    • AC-33153
    • J-511043
    • TG 100-115
    • BCPP000047
    • NCGC00346508-01
    • UJIAQDJKSXQLIT-UHFFFAOYSA-N
    • DB-073919
    • TG 100115; 6,7-Bis(3-hydroxyphenyl)pteridine-2,4-diamine; TG100-115
    • TG100-115?
    • DTXCID90140500
    • BRD-K64785675-001-04-0
    • 3-(2,4-diamino-7-(3-hydroxyphenyl)pteridin-6-yl)phenol
    • SDCCGSBI-0654364.P001
    • MDL: MFCD16038873
    • Inchi: 1S/C18H14N6O2/c19-16-15-17(24-18(20)23-16)22-14(10-4-2-6-12(26)8-10)13(21-15)9-3-1-5-11(25)7-9/h1-8,25-26H,(H4,19,20,22,23,24)
    • InChI Key: UJIAQDJKSXQLIT-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1C(C2C=CC=C(C=2)O)=NC2=C(C(N)=NC(N)=N2)N=1

Computed Properties

  • Exact Mass: 346.11800
  • Monoisotopic Mass: 346.11782371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144
  • XLogP3: 1.7

Experimental Properties

  • PSA: 144.79000
  • LogP: 2.84070

TG100-115 Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

TG100-115 Pricemore >>

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TG100-115 Production Method

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